GSTP1-1 inhibitor 1

• Molecular Formula: C6H3ClFNO4S
• Molecular Weight: 239.61 g/mol
• InChI: InChI=1S/C6H3ClFNO4S/c7-5-2-1-4(9(10)11)3-6(5)14(8,12)13/h1-3H
• InChIKey: TYNYYQQHOOZVCQ-UHFFFAOYSA-N

Reversible GSTP1-1 inhibitors fail in chronic models due to rapid washout. This covalent inhibitor (compound 6b, CAS 3829-23-0) solves target residence time limitations. - Mechanism: GSH-dependent sulfonyl fluoride warhead; forms covalent bond with Tyr108 (IC50 = 21 μM). - Key advantage: Sustained inhibition post-washout; ideal for multi-day differentiation or colony formation assays. - Supply: Packaged for research use; documented synthetic route and cellular engagement profile.

GSTP1-1 Inhibitor 1: Overview and Procurement

GSTP1-1 inhibitor 1 (compound 6b, CAS 3829-23-0) is a covalent, irreversible inhibitor of glutathione S-transferase P1-1 (GSTP1-1) with an IC50 of 21 μM, characterized by a unique 2-chloro-5-nitrobenzenesulfonyl fluoride scaffold [1]. Unlike reversible substrate-competitive GSTP1-1 inhibitors that require sustained high systemic exposure, this compound establishes a covalent bond with the enzyme active site, conferring extended target engagement in cellular contexts [1]. The compound is supplied as a research tool for preclinical investigation of GSTP1-1 pharmacology and has been functionally validated in human cancer cell lines [1].

Covalent, irreversible GSTP1-1 inhibition

GSH-dependent warhead activation

Reported long-acting target engagement in cellulo

• [1] Shishido Y, Tomoike F, Kuwata K, Fujikawa H, Sekido Y, Murakami-Tonami Y, Kameda T, Abe N, Kimura Y, Shuto S, Abe H. A Covalent Inhibitor for Glutathione S-Transferase Pi (GSTP1-1) in Human Cells. ChemBioChem. 2019;20(7):900-905. doi:10.1002/cbic.201800671. View Source

Why GSTP1-1 Inhibitor 1 Substitution Fails

Generic substitution across GSTP1-1 inhibitors is scientifically unsound due to fundamental differences in binding mechanisms, selectivity profiles, and functional consequences. Most GSTP1-1 inhibitors lack isozyme selectivity, binding to GSTM and GSTA family enzymes with comparable affinity, which can produce extensive off-target effects and has limited advancement to advanced clinical trials [1]. Furthermore, inhibitor classes diverge mechanistically: peptide-mimetic glutathione analogs (e.g., TLK117/Ezatiostat active metabolite, Ki = 0.4 μM) exhibit >50-fold selectivity for GSTP1 over other GST classes but operate as reversible binders ; nitrobenzoxadiazole derivatives (e.g., NBDHEX) achieve potent inhibition but show reduced selectivity versus GSTM2-2 [2]; while covalent agents such as GSTP1-1 inhibitor 1 provide irreversible, long-duration enzyme inactivation that cannot be replicated by reversible inhibitors [3]. These differences in target engagement kinetics, off-target liability, and cellular durability mean that simply matching IC50 values without considering binding mode, selectivity data, and experimental context leads to irreproducible results.

Reversible inhibitors

Reversible binding may not reproduce sustained target engagement after washout; covalent mechanism dictates distinct residence time.

GSH-independent covalent inhibitors

Warhead activation and cellular selectivity may differ; GSH-dependence is a key mechanistic determinant that may not transfer.

Prodrug strategies

Entity type and pharmacokinetic pathway differ; direct covalent probe does not rely on esterase activation and may show different exposure profile.

• [1] Al-Najjar BO, Helal M, Saqallah FG, Bandy B. Isozyme-specific inhibition of GSTP1-1: a crucial element in cancer-targeting drugs. RSC Med Chem. 2025;16:1516-1531. doi:10.1039/D4MD00872C. View Source
• [2] Rotili D, et al. Nitrobenzoxadiazole-based GSTP1-1 inhibitors containing the full peptidyl moiety of (pseudo)glutathione. J Enzyme Inhib Med Chem. 2016; display a threefold reduction in selectivity for GSTM2-2 over the P1-1 isozyme in comparison with NBDHEX. View Source
• [3] Shishido Y, Tomoike F, Kuwata K, et al. A Covalent Inhibitor for Glutathione S-Transferase Pi (GSTP1-1) in Human Cells. ChemBioChem. 2019;20(7):900-905. View Source

GSTP1-1 Inhibitor 1 Comparator Evidence

Covalent vs. Reversible Inhibition: TLK117 Comparison

GSTP1-1 inhibitor 1 (compound 6b) is an irreversible, covalent inhibitor of GSTP1-1 that demonstrates sustained enzyme inhibition in cellular assays, contrasting with reversible inhibitors such as Ezatiostat (TLK199/TLK117) and LAS17. While reversible inhibitors require continuous occupancy to maintain target suppression, covalent inhibition yields prolonged pharmacodynamic effects that persist after compound washout [1]. The covalent binding mode was confirmed through mass spectrometry analysis of the inhibitor-enzyme adduct [1].

Inhibition mechanism vs TLK117

Head-to-head

Irreversible covalent (GSTP1-1 inh 1, IC₅₀ 21 μM) Reversible competitive (TLK117, Ki 0.4 μM)

Supports sustained target engagement study design; mechanism-based residence time differs.

Washout experiments confirm prolonged inhibition; binding affinity not directly comparable.

Evidence Dimension	Binding mechanism and functional durability
Target Compound Data	Irreversible covalent inhibitor; long duration of action confirmed in cellulo; forms covalent adduct with GSTP1-1 active site as demonstrated by LC-MS/MS [1]
Comparator Or Baseline	Ezatiostat (TLK117 active metabolite): Reversible inhibitor (Ki = 0.4 μM) [2]; LAS17: Reversible tyrosine-directed irreversible inhibitor (IC50 = 0.5 μM)
Quantified Difference	Covalent irreversible binding versus reversible competitive/non-covalent binding; extended enzyme inhibition duration post-washout for covalent inhibitor, whereas reversible inhibitors lose activity upon compound removal
Conditions	In vitro enzymatic assay with purified human GSTP1-1 protein; cellular washout experiments in human cancer cell lines [1]

Why This Matters

For experiments requiring sustained GSTP1-1 suppression during extended time-course studies or in models where continuous drug exposure is not feasible, covalent inhibition provides a distinct technical advantage that cannot be achieved with reversible inhibitors.

• [1] Shishido Y, Tomoike F, Kuwata K, et al. A Covalent Inhibitor for Glutathione S-Transferase Pi (GSTP1-1) in Human Cells. ChemBioChem. 2019;20(7):900-905. View Source
• [2] Ezatiostat (TLK117) Ki data. Ezatiostat is an inhibitor of glutathione S-transferase pi 1-1 (GSTP1-1; Ki = 0.4 μM). View Source

Warhead Chemistry and Cellular Activity: LAS17 Comparison

GSTP1-1 inhibitor 1 (compound 6b) exhibits an IC50 of 21 μM against purified human GSTP1-1 enzyme [1]. In contrast, GSTP1-1 inhibitor 2 (compound 5g), a structurally distinct inhibitor from the same research series, demonstrates an IC50 of 12.2 μM and has reported cytotoxicity CC50 values of 36.6 μM, 11.9 μM, and 17.4 μM against DU-145, PC3, and MCF-7 cell lines, respectively [2]. While inhibitor 2 shows approximately 1.7-fold higher enzymatic potency, inhibitor 1 is characterized by its irreversible covalent mechanism, whereas inhibitor 2's binding mode remains unspecified in available sources [1][2].

Warhead chemistry vs LAS17

Reported

Sulfonyl fluoride, GSH-dependent (IC₅₀ 21 μM) Dichlorotriazine, direct alkylator (IC₅₀ 0.5 μM)

Warhead-dependent cellular selectivity context; GSH-dependence may alter off-target profile.

LAS17 in vivo tumor model data provide cross-study benchmark; not directly transferable.

Evidence Dimension	In vitro enzymatic inhibition potency and cellular activity
Target Compound Data	IC50 = 21 μM against human GSTP1-1 enzyme; validated in human cancer cells (covalent inhibition confirmed in cellulo) [1]
Comparator Or Baseline	GSTP1-1 inhibitor 2 (compound 5g): IC50 = 12.2 μM against hGSTP1-1; CC50 values of 36.6 μM (DU-145), 11.9 μM (PC3), 17.4 μM (MCF-7) [2]
Quantified Difference	Inhibitor 2 shows 1.7-fold higher enzymatic potency (12.2 μM vs 21 μM); inhibitor 2 has established cytotoxicity CC50 values, while inhibitor 1's CC50 data are not reported in available primary literature
Conditions	In vitro fluorescence-based enzymatic assay with human recombinant GSTP1-1; cellular cytotoxicity assays in DU-145 (prostate), PC3 (prostate), and MCF-7 (breast) cancer cell lines [1][2]

Why This Matters

The 1.7-fold potency difference informs dosing considerations in enzymatic assays; the availability of CC50 data for inhibitor 2 versus absence for inhibitor 1 may influence selection based on whether cellular cytotoxicity endpoints are a primary experimental requirement.

• [1] Shishido Y, Tomoike F, Kuwata K, et al. A Covalent Inhibitor for Glutathione S-Transferase Pi (GSTP1-1) in Human Cells. ChemBioChem. 2019;20(7):900-905. View Source
• [2] GSTP1-1 inhibitor 2 (Compound 5g) product datasheet. IC50 = 12.2 μM against hGSTP1-1; CC50 values of 36.6 μM (DU-145), 11.9 μM (PC3), 17.4 μM (MCF-7). View Source

Potency and Cytotoxicity vs. GSTP1-1 Inhibitor 2

GSTP1-1 inhibitor 1 possesses a compact, non-peptidic structure (molecular formula: C6H3ClFNO4S; molecular weight: 239.61 g/mol) . This contrasts with the tripeptide analog Ezatiostat (TER199/TLK199) which has a molecular weight of approximately 530 g/mol and contains a complex peptidomimetic glutathione scaffold requiring multi-step synthesis [1]. The simplified aromatic sulfonyl fluoride core of inhibitor 1 represents a distinct chemotype among GSTP1-1 inhibitors, offering a reduced synthetic complexity relative to peptide-based or nitrobenzoxadiazole-based inhibitor classes .

Biochemical potency vs Inhibitor 2

Reported

IC₅₀ 21 μM vs 12.2 μM (1.72-fold)

Supports cellular viability endpoint comparison; mechanism-based differentiation remains.

Inhibitor 2 CC₅₀ values available (11.9–36.6 μM); cytotoxicity data for inh 1 not reported.

Evidence Dimension	Molecular complexity and scaffold class
Target Compound Data	2-Chloro-5-nitrobenzenesulfonyl fluoride; MW = 239.61 g/mol; LogP = 2.2; rotatable bonds = 1
Comparator Or Baseline	Ezatiostat (TER199 free base): tripeptide analog of glutathione; MW ≈ 530 g/mol [1]; TLK117: Ki = 0.4 μM, >50-fold GSTP1 selectivity
Quantified Difference	Molecular weight difference: 239.61 g/mol vs ~530 g/mol (approximately 2.2-fold lower for inhibitor 1); rotatable bonds: 1 vs multiple peptide backbone bonds; LogP: 2.2 for inhibitor 1
Conditions	Calculated physicochemical properties from vendor technical datasheets

Why This Matters

The simplified chemical scaffold may offer advantages in synthetic accessibility, cost of goods, and physicochemical handling compared to multi-step peptide-mimetic syntheses, relevant for laboratories synthesizing analogs or scaling up for extended studies.

• [1] Ezatiostat (TER199 free base; TLK199) product information. Tripeptide analog of glutathione. View Source

Isozyme Selectivity vs. NBDHEX

A 2025 review of GSTP1-1 inhibitors in cancer targeting highlights that most available GSTP1 inhibitors do not show selectivity toward the GSTP1 isozyme, with off-target binding to GSTA and GSTM family enzymes contributing to side effects and limiting advancement to advanced clinical trials [1]. In this context, the selectivity profile of GSTP1-1 inhibitor 1 has not been explicitly characterized in the primary literature relative to other GST isozymes. By comparison, the active metabolite of Ezatiostat (TLK117) demonstrates >50-fold selectivity for GSTP over GSTM and GSTA classes (Ki = 0.4 μM) . Ezatiostat itself is selective for GSTP1-1 over GSTα and GSTμ family GSTs (Kis = 20-75 μM) [2]. This selectivity gap represents a key differentiator for procurement decisions.

Isozyme selectivity vs NBDHEX

Data to verify

No quantitative selectivity data available for GSTP1-1 inh 1; NBDHEX selectivity index ≥80 (P1-1 vs M2-2)

Selectivity context unavailable; class-level inference from Tyr108 targeting may not guarantee isoform specificity.

Off-target GST inhibition risk undefined; source review required before use in multi-isoform systems.

Evidence Dimension	Isozyme selectivity profile (GSTP1-1 vs GSTA/GSTM family enzymes)
Target Compound Data	Selectivity data not reported in primary literature for GSTP1-1 inhibitor 1; compound is described as targeting GSTP1-1 [1]
Comparator Or Baseline	TLK117 (active metabolite of Ezatiostat): >50-fold selectivity for GSTP over GSTM and GSTA classes (Ki = 0.4 μM) ; Ezatiostat: selective for GSTP1-1 over GSTα and GSTμ (Kis = 20-75 μM) [2]
Quantified Difference	Comparator shows >50-fold selectivity window; target compound lacks explicit selectivity quantification against other GST isozymes
Conditions	In vitro Ki determination against purified GST isozymes from multiple GST families [2]

Why This Matters

For experiments requiring strict GSTP1-1-specific inhibition to avoid confounding off-target effects on GSTA or GSTM-mediated detoxification pathways, the selectivity-quantified comparator TLK117 may be more appropriate. GSTP1-1 inhibitor 1 should be employed in systems where covalent mechanism or scaffold simplicity is prioritized over isozyme selectivity.

• [1] Al-Najjar BO, Helal M, Saqallah FG, Bandy B. Isozyme-specific inhibition of GSTP1-1: a crucial element in cancer-targeting drugs. RSC Med Chem. 2025;16:1516-1531. View Source
• [2] Ezatiostat biochemical datasheet. Selective for GSTP1-1 over GSTα and GSTμ family GSTs (Kis = 20-75 μM). View Source
• [3] Shishido Y, Tomoike F, Kuwata K, et al. A Covalent Inhibitor for Glutathione S-Transferase Pi (GSTP1-1) in Human Cells. ChemBioChem. 2019;20(7):900-905. View Source

GSTP1-1 Inhibitor 1 Application Scenarios

Sustained Inhibition in Long-Term Cellular Assays

GSTP1-1 inhibitor 1 is optimally suited for experiments requiring sustained GSTP1-1 suppression over extended time courses, particularly in washout experimental designs. The covalent, irreversible binding mechanism confirmed by LC-MS/MS adduct analysis [1] provides long-duration enzyme inactivation that persists after compound removal, enabling studies of GSTP1-1 pharmacodynamics without continuous inhibitor exposure. This property is distinct from reversible inhibitors such as Ezatiostat or LAS17, which lose activity upon washout [1].

GSH-Dependent Covalent Target Modification

The 2-chloro-5-nitrobenzenesulfonyl fluoride core (MW = 239.61 g/mol) represents a structurally simplified, non-peptidic chemotype distinct from glutathione-analog tripeptides (e.g., Ezatiostat) and nitrobenzoxadiazole derivatives [1]. This scaffold offers a synthetic starting point for medicinal chemistry campaigns focused on covalent GSTP1-1 inhibition, enabling exploration of substituent effects on potency and physicochemical properties without the synthetic complexity inherent to multi-step peptide synthesis [1].

SAR Studies with Sulfonyl Fluoride Warheads

Given the availability of well-characterized reversible inhibitors (e.g., TLK117 with Ki = 0.4 μM and >50-fold selectivity [1]), GSTP1-1 inhibitor 1 serves as a covalent comparator tool to dissect the functional consequences of irreversible versus reversible target engagement on downstream signaling pathways such as JNK activation and apoptosis induction. Direct head-to-head studies comparing the durability of GSTP1-1 suppression and cellular responses under washout conditions can elucidate whether covalent inhibition confers distinct biological outcomes .

Inhibitor Residence Time Benchmarking in Cells

For biochemical assays with purified human GSTP1-1 enzyme, GSTP1-1 inhibitor 1 provides a validated IC50 of 21 μM with established covalent binding confirmation [1]. This defined biochemical profile enables its use as a reference covalent inhibitor in high-throughput screening cascade validation or as a control compound in enzymatic assays where irreversible inhibition is the parameter of interest. Note that GSTP1-1 inhibitor 2 offers a 1.7-fold higher enzymatic potency (IC50 = 12.2 μM) with established CC50 data [2], which may be preferable for cytotoxicity-focused studies.

Application

Selection Property

Validation Focus

Long-term cellular target engagement studies

Covalent irreversible inhibition mechanism

Washout-resistant inhibition verification

GSH-dependent covalent modification probe

GSH-mediated warhead activation pathway

GSH-dependence assay and selectivity profiling

Sulfonyl fluoride warhead SAR expansion

Defined covalent warhead chemistry and synthesis

Structure-activity relationship benchmarking

Inhibitor residence time vs. pathway response

Long residence time relative to reversible binders

Time-course target engagement and JNK/MAPK readout

• [1] Shishido Y, Tomoike F, Kuwata K, et al. A Covalent Inhibitor for Glutathione S-Transferase Pi (GSTP1-1) in Human Cells. ChemBioChem. 2019;20(7):900-905. View Source
• [2] GSTP1-1 inhibitor 2 (Compound 5g) product datasheet. IC50 = 12.2 μM; CC50 values of 36.6 μM (DU-145), 11.9 μM (PC3), 17.4 μM (MCF-7). View Source